Cas no 74783-97-4 (Benzoic acid, 4-(acetyloxy)-, 4-hydroxyphenyl ester)

• Product Name: Benzoic acid, 4-(acetyloxy)-, 4-hydroxyphenyl ester
• CAS No: 74783-97-4
• MF: C₁₅H₁₂O₅
• MW: 272.252784729004
• CID: 540558
• PubChem ID: 13574373
• Update Time: 2025-04-19

Benzoic acid, 4-(acetyloxy)-, 4-hydroxyphenyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(acetyloxy)-, 4-hydroxyphenyl ester
• (4-hydroxyphenyl) 4-acetyloxybenzoate
• 4-Hydroxyphenyl 4-(acetyloxy)benzoate
• SCHEMBL9735377
• DTXSID70544183
• 74783-97-4

• Inchi： 1S/C15H12O5/c1-10(16)19-13-6-2-11(3-7-13)15(18)20-14-8-4-12(17)5-9-14/h2-9,17H,1H3
• InChI Key： MKJMFCTYFPANDE-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC(=CC=1)OC(C)=O)=O)C1C=CC(=CC=1)O

Computed Properties

• Exact Mass: 272.06846
• Monoisotopic Mass: 272.06847348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 72.8Ų

Experimental Properties

• PSA: 72.83